Cas no 480438-99-1 (2 5-DI-TERT-BUTYLPHENYL ISOCYANATE 97)
480438-99-1 structure
Product Name:2 5-DI-TERT-BUTYLPHENYL ISOCYANATE 97
CAS No:480438-99-1
MF:C15H21NO
MW:231.333344221115
CID:931718
PubChem ID:4612711
Update Time:2025-04-19
2 5-DI-TERT-BUTYLPHENYL ISOCYANATE 97 Chemical and Physical Properties
Names and Identifiers
-
- 2 5-DI-TERT-BUTYLPHENYL ISOCYANATE 97
- 1,4-ditert-butyl-2-isocyanatobenzene
- 2,5-Di-tert-butylphenyl isocyanate
- 567817_ALDRICH
- AC1NE6VJ
- ACMC-20ao9y
- CTK8C6107
- I14-48273
- 2,5-Di-tert-butylphenyl isocyanate, 97%
- SCHEMBL4912154
- 480438-99-1
- 2,5-Di-tert-butylphenylisocyanate
- DTXSID10404878
- AKOS015912884
- 2,5-Di-tert-butylphenyl isocyanate,97%
-
- Inchi: 1S/C15H21NO/c1-14(2,3)11-7-8-12(15(4,5)6)13(9-11)16-10-17/h7-9H,1-6H3
- InChI Key: OGRXPRRFOBXEEX-UHFFFAOYSA-N
- SMILES: O=C=NC1C=C(C=CC=1C(C)(C)C)C(C)(C)C
Computed Properties
- Exact Mass: 231.162314293g/mol
- Monoisotopic Mass: 231.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 6.1
- Topological Polar Surface Area: 29.4Ų
Experimental Properties
- Density: 0.957 g/mL at 25 °C(lit.)
- Melting Point: 110-115 °C(lit.)
- Boiling Point: 264-265 °C(lit.)
- Flash Point: 130 °F
- Refractive Index: n20/D 1.5190(lit.)
2 5-DI-TERT-BUTYLPHENYL ISOCYANATE 97 Security Information
- Hazardous Material transportation number:UN 1993 3/PG 3
- WGK Germany:3
- Hazard Category Code: 10-42/43
- Safety Instruction: 23-26-36/37-45
-
Hazardous Material Identification:
2 5-DI-TERT-BUTYLPHENYL ISOCYANATE 97 Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
480438-99-1 (2 5-DI-TERT-BUTYLPHENYL ISOCYANATE 97) Related Products
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- 56309-60-5(2-(tert-Butyl)phenyl isocyanate)
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